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Compound of Interest

Compound Name: Melilotigenin C

Cat. No.: B1631385

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melilotigenin C, a lesser-known triterpenoid, presents a unique structural framework that
warrants in-depth investigation for its potential pharmacological applications. This technical
guide provides a comprehensive overview of the core structural features of Melilotigenin C,
including its chemical identity and foundational properties. Due to the limited publicly available
experimental data, this document focuses on presenting the established chemical information
and outlines the standard experimental protocols utilized for the isolation and structural
elucidation of similar triterpenoid compounds. This guide serves as a foundational resource for
researchers initiating studies on Melilotigenin C, providing the necessary groundwork for
future exploration of its bioactivity and therapeutic potential.

Core Structure and Chemical Identity

Melilotigenin C is a pentacyclic triterpenoid with the systematic IUPAC name
(4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-Hydroxy-4-
(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-
1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydropicen-3(2H)-one. Its
chemical structure is characterized by an oleanane-type skeleton, a common framework
among triterpenoids.

Table 1: Chemical and Physical Properties of Melilotigenin C
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Property Value Source
Molecular Formula C30H4803 Pharmaffiliates[1]
Molecular Weight 456.71 g/mol Pharmaffiliates[1]
CAS Number 188970-21-0 Pharmaffiliates[1]
Synonyms Not Available

Appearance Not Available

Storage 2-8°C Refrigerator Pharmaffiliates[1]

Experimental Protocols

While specific experimental data for Melilotigenin C is not readily available in public
databases, the following sections outline the standard methodologies employed for the
isolation and structural characterization of triterpenoids from plant sources, such as Melilotus
species. These protocols are based on established practices in natural product chemistry.

Isolation of Triterpenoids from Plant Material

The isolation of triterpenoids from plant sources like Melilotus officinalis typically involves a
multi-step extraction and chromatographic purification process.

Workflow for Triterpenoid Isolation
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(e.g., Melilotus officinalis)

Solvent Extraction
(e.g., Methanol, Ethanol, or Chloroform)
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Column Chromatography
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(Purified Fractions)

(Preparative HPLC)

Isolated Triterpenoid
(e.g., Melilotigenin C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631385#understanding-the-triterpenoid-structure-of-
melilotigenin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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